- Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin, Chemical Engineering Journal (Amsterdam, 2022, 442,
Cas no 527-84-4 (o-Cymene)
o-Cymene structure
Product Name:o-Cymene
CAS No:527-84-4
MF:C10H14
MW:134.218163013458
MDL:MFCD00008888
CID:372404
PubChem ID:87565867
Update Time:2025-04-19
o-Cymene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-2-(1-methylethyl)-
- o-Cymene
- 1-methyl-2-(1-methylethyl)benzene
- 1-methyl-2-propan-2-ylbenzene
- 2-Isopropyl-1-methylbenzene (o-Isopropyltoluene)
- 1-Isopropyl-2-methylbenzene
- 1-Methyl-2-isopropylbenzene
- 1-Methyl-2-isopropylbenzol
- 2-Isopropyl-1-methylbenzene (o-Isopropyltoluene)1000µg
- 2-Isopropyltoluene
- 2-Methylisopropylbenzene
- CYMENE,ORTHO
- iso-propyltoluene
- o-Cymol
- o-Isopropyltoluene
- 1-methyl-2-(1-methylethyl)-benzene
- 1-(1-methylethyl)-2-methylbenzene
- UNII-2T13HF3266
- 25155-15-1
- HSDB 3427
- 2-Isopropyltoluene 100 microg/mL in Acetonitrile
- DTXSID1052165
- NSC 73976
- 1-Methyl-2-(1-methylethyl)benzene, 9CI
- Benzene, 1-methyl-2-(1-methylethyl)-
- CYMENE, ORTHO
- 1-methyl-2-(propan-2-yl)benzene
- UN 2046
- 1-methyl,2-n-isopropylbenzene
- NSC-73976
- 527-84-4
- 4-05-00-01057 (Beilstein Handbook Reference)
- Q27161449
- EINECS 208-426-0
- FT-0704089
- AKOS015840505
- CS-0368263
- Benzene, methyl(1-methylethyl)-
- isopropyl toluene
- O-CYMENE [MI]
- O-Mentha-1,3,5-triene
- ortho-cymene
- o-Cymene [UN2046] [Flammable liquid]
- BS-52939
- NSC73976
- NS00010825
- 2T13HF3266
- cymene (ortho-)
- o-Cymene, 98%
- BRN 1850838
- MFCD00008888
- T71005
- CHEBI:89263
- 0-Isopropyltoluene
- O-ISOPROPELTOLUENE
-
- MDL： MFCD00008888
- Inchi： 1S/C10H14/c1-8(2)10-7-5-4-6-9(10)3/h4-8H,1-3H3
- InChI Key： WWRCMNKATXZARA-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 134.11000
- Monoisotopic Mass: 134.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 94.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.877 g/mL at 25 °C(lit.)
- Melting Point: −72-−71 °C (lit.)
- Boiling Point: 178 °C(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.499(lit.)
- Solubility: organic solvents: miscible(lit.)
- PSA: 0.00000
- LogP: 3.11840
- Merck: 2763
- Vapor Pressure: 3.6 mmHg ( 37.7 °C)
- Solubility: Not determined
o-Cymene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226-H303-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 2046 3/PG 3
- WGK Germany：2
- Hazard Category Code： 10
- Safety Instruction： S23; S24/25
- RTECS：DA6127300
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10
- Packing Group：III
- Hazard Level：3.2
- HazardClass：3.2
- PackingGroup：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
o-Cymene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
o-Cymene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 255270-100MG |
o-Cymene |
527-84-4 | 100mg |
¥987.02 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 255270-500MG |
o-Cymene |
527-84-4 | 500mg |
¥3945.54 | 2023-12-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C871367-100μl |
o-Cymene |
527-84-4 | 99% | 100μl |
1,560.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-JA614-25mg |
o-Cymene |
527-84-4 | >98.0%(GC) | 25mg |
￥464.0 | 2022-05-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02638-100mg |
O-CYMENE |
527-84-4 | 98% | 100mg |
¥356.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02638-500mg |
O-CYMENE |
527-84-4 | 98% | 500mg |
¥5058.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X77455-100μl |
O-CYMENE |
527-84-4 | 99% | 100μl |
¥1808.0 | 2023-09-05 | |
| TRC | C994100-100mg |
o-Cymene |
527-84-4 | 100mg |
$ 115.00 | 2023-09-08 | ||
| TRC | C994100-500mg |
o-Cymene |
527-84-4 | 500mg |
$ 500.00 | 2023-09-08 | ||
| TRC | C994100-1g |
o-Cymene |
527-84-4 | 1g |
$ 926.00 | 2023-09-08 |
o-Cymene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C
Reference
Production Method 2
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin, Bioresource Technology, 2016, 221, 568-575
Production Method 4
o-Cymene Raw materials
o-Cymene Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-tert-butyl-5-methylphenol (88-60-8)
- 2-Ethylphenol (90-00-6)
- Tridecane (629-50-5)
- Hexamethylbenzene (87-85-4)
- 1,3-Diisopropylbenzene (99-62-7)
- Guaiacol (90-05-1)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- Benzene, 1,2-dipropyl- (17171-71-0)
- Cyclopentane,1,2,4-trimethyl- (2815-58-9)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- 3-Methyl-3-buten-1-ol (763-32-6)
- Indane (496-11-7)
- 2-Propanol,1-(1-methylethoxy)- (3944-36-3)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
o-Cymene Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
527-84-4 (o-Cymene) Related Products
- 25321-09-9(1,2-Diisopropylbenzene)
- 1198-90-9(Benzene,2-ethyl-4-methyl-1-(1-methylethyl)-)
- 1199-38-8(benzene, 2-ethyl-1-methyl-4-(1-methylethyl)- (9ci))
- 800-12-4(Benzene, hexakis(1-methylethyl)-)
- 1460-98-6(2,4-diisopropyl toluene)
- 948-32-3(Benzene,1,2,4-tris(1-methylethyl)-)
- 96857-25-9(Benzene,1,2,3-trimethyl-4-(1-methylethyl)-)
- 22539-65-7(1-isopropyl-2,3-dimethylbenzene)
- 61142-67-4(Benzene, 1,2,3,4-tetramethyl-5-(1-methylethyl)-)
- 6319-85-3(1,3,5-triisopropyl-2-methylbenzene)
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